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Executive Summary & Nomenclature Clarification

In the context of Oseltamivir Phosphate (Tamiflu®) API development, "Impurity-10" is a non-
pharmacopoeial designation often used in vendor catalogs and specific synthesis dossiers to
refer to the Epoxide Intermediate (Ethyl (3R,4S,5S)-4,5-epoxy-3-(1-ethylpropoxy)cyclohex-1-
ene-1-carboxylate).

While pharmacopoeial standards (EP/USP) use alphabetical or related compound designations
(e.g., Impurity A, B, C), the Epoxide Intermediate is a critical Process-Related Impurity (PRI).
Due to its strained oxirane ring, it is structurally alert for genotoxicity, necessitating rigorous
control under ICH M7 guidelines.

Note on Nomenclature:

e Primary Identity (This Guide): Epoxide Intermediate (CAS 204254-96-6).[1] Matches vendor
designation "Impurity-10" (Formula
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e Secondary Variant: Some catalogs list "Impurity-10" as an N-allyl derivative (

). This guide focuses on the Epoxide due to its higher criticality in regulatory control
strategies.

Chemical Identity & Properties

Property Specification

Common Name Oseltamivir Epoxide Intermediate

Ethyl (3R,4S,5S)-4,5-epoxy-3-(1-

ethylpropoxy)cyclohex-1-ene-1-carboxylate

Chemical Name

CAS Number 204254-96-6

Molecular Formula

Molecular Weight 254.32 g/mol

Structural Alert Epoxide (Alkylating Agent)

Potential Genotoxic Impurity (PGI) / Class 2 or 3

Regulatory Class
(ICH M7)

Structural Analysis

The molecule features a cyclohexene core with three key functionalities:

e -Unsaturated Ester: Provides UV absorption (approx. 210-220 nm), facilitating HPLC
detection.

» Epoxide Ring (C4-C5): The site of nucleophilic attack during synthesis; the primary source of
reactivity and toxicity.

» 1-Ethylpropoxy Ether (C3): The lipophilic side chain characteristic of Oseltamivir.

Formation & Synthetic Pathway
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The Epoxide Intermediate is the "pivot point" in the industrial synthesis of Oseltamivir
(Roche/Gilead routes) starting from (-)-Shikimic Acid. It is formed prior to the introduction of the
nitrogen functionalities.

Mechanism of Formation[4][5]

e Precursor: The mesylate of the 3,4-pentylidene acetal.[2]
o Epoxidation: Base-induced closure forms the epoxide ring.

» Consumption: The epoxide is opened regioselectively by a nitrogen nucleophile (e.qg.,
Sodium Azide or Allylamine) to install the amino group at C5.

Impurity Origin: "Impurity-10" persists in the final API if the ring-opening reaction is incomplete
or if the intermediate is trapped in the crystal lattice of subsequent intermediates.
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Figure 1: Formation and fate of the Epoxide Intermediate (Impurity-10) in the Oseltamivir
synthesis pathway.

Analytical Methodology

Detecting the Epoxide Intermediate requires specific conditions due to its polarity and potential
instability in acidic media.

HPLC Method (Reverse Phase)

Standard purity methods for Oseltamivir may not resolve the epoxide adequately from early-
eluting degradation products.

e Column: C18 or Phenyl-Hexyl (e.g., Zorbax Eclipse XDB-C18).
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» Mobile Phase A: 0.1% Orthophosphoric acid or Ammonium Acetate buffer (pH 4.5).
o Mobile Phase B: Acetonitrile (ACN).

o Gradient: High organic start is not required, but the epoxide is less polar than the free acid
(Impurity C).

o Detection: UV at 215 nm (exploiting the enoate chromophore).

o Retention Time: Typically elutes before Oseltamivir but after the highly polar hydrolytic
degradants.

LC-MS/MS (Trace Level)

For genotoxic impurity (GTI) screening, limits are often in the ppm range (e.g., <10 ppm).[3]
« lonization: ESI Positive mode.

» Transition: Monitor specific fragments related to the loss of the ethyl ester or the ether side
chain.

o Sample Prep: Avoid protic solvents that might open the epoxide ring during preparation (e.g.,

use ACN/DMSO).

Toxicology & Control Strategy (ICH M7)

The Epoxide Intermediate is a Class 3 Mutagen (Alerting structure, unrelated to the API
structure's final non-mutagenic form) under ICH M7.

Hazard Assessment

o Structural Alert: Epoxides are alkylating agents capable of reacting with DNA nucleophiles
(guanine N7).

e Ames Test: Often positive in Salmonella typhimurium strains (TA100, TA1535) without
metabolic activation.

Control Options
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e Option 1 (Testing): Test the final API for Impurity-10 with a limit based on the Threshold of
Toxicological Concern (TTC).

o Limit:

(Lifetime exposure) or higher if duration-adjusted (e.g., acute influenza treatment allows
higher limits).

e Option 4 (Purging Argument): Demonstrate that the synthesis process inherently purges the
impurity.

o Mechanism:[1][4][5] The epoxide is highly reactive toward the azide/amine nucleophiles
used in the next step.

o Validation: Spike-and-purge studies showing >99.9% conversion of the epoxide.
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Figure 2: Decision tree for controlling Impurity-10 under ICH M7 guidelines.

References

* BOC Sciences.Oseltamivir and Impurities: Synthesis and Characterization. Retrieved from

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12310145/docs?utm_src=pdf-body-img#technical-guide-oseltamivir-impurity-10-epoxide-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12310145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Karpf, M., & Trussardi, R. (2001). New, Azide-Free Transformation of Epoxides into 1,2-
Diamino Compounds: Synthesis of the Anti-Influenza Neuraminidase Inhibitor Oseltamivir
Phosphate (Tamiflu). The Journal of Organic Chemistry.

o Federspiel, M., et al. (1999). Industrial Synthesis of the Key Precursor in the Synthesis of the
Anti-Influenza Drug Oseltamivir Phosphate.[6] Organic Process Research & Development.[7]

¢ Veeprho Pharmaceuticals.Oseltamivir Impurity Standards and Profiling. Retrieved from

¢ |CH.Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in
Pharmaceuticals to Limit Potential Carcinogenic Risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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